Cas no 954241-25-9 (Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate)

• Product Name: Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate
• CAS No: 954241-25-9
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• MDL: MFCD09701409
• CID: 1036100
• PubChem ID: 45480205
• Update Time: 2025-10-23

Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate
• 2-[(3-Bromophenyl)methyl]-4-thiazolecarboxylic acid ethyl ester
• ethyl 2-[(3-bromophenyl)methyl]-1,3-thiazole-4-carboxylate
• 2-(3-Bromo-benzyl)-thiazole-4-carboxylic acid ethyl ester
• 954241-25-9
• MFCD09701409
• CS-0342697
• SB40290
• DTXSID60670243
• FT-0713478
• AKOS016009725
• Ethyl2-(3-bromobenzyl)thiazole-4-carboxylate
• DB-080286

• MDL： MFCD09701409
• Inchi： 1S/C13H12BrNO2S/c1-2-17-13(16)11-8-18-12(15-11)7-9-4-3-5-10(14)6-9/h3-6,8H,2,7H2,1H3
• InChI Key： QYBDMITUHPDCMC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1=NC(C(=O)OCC)=CS1

Computed Properties

• Exact Mass: 324.97721g/mol
• Monoisotopic Mass: 324.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate

Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate: A Comprehensive Overview

Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate, with the CAS number 954241-25-9, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the thiazole derivative family, which has garnered substantial attention due to its diverse applications in drug discovery and material science. The structure of Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate comprises a thiazole ring, a benzene ring with a bromine substituent, and an ethoxy group attached to the carboxylic acid moiety. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. The presence of the bromine atom in the benzene ring introduces electronic effects that can influence the reactivity of the molecule. Recent studies have highlighted the importance of such halogenated aromatic compounds in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents.

One of the most promising applications of Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate lies in its potential as a lead compound for drug development. Thiazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, researchers have explored the anti-inflammatory and antioxidant properties of this compound, which could make it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its applicability in industrial settings.

The study of Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate has also contributed to our understanding of thiazole chemistry. Researchers have investigated its reactivity under various conditions, revealing insights into its participation in cross-coupling reactions and other transformations. These findings have paved the way for the development of novel synthetic routes to complex molecules with intricate architectures.

From a sustainability perspective, efforts have been made to optimize the synthesis of Ethyl 2-(3-bromobenzyl)thiazole-4-carboxylate by employing environmentally friendly reagents and catalysts. Green chemistry principles have been integrated into these processes to minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, Ethyl 2-(3-bromobenzyl)thiazole-4-carboxydate (CAS No: 954241-25-9) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial innovation. As research continues to unfold, this compound is expected to play an increasingly significant role in shaping future discoveries in chemistry and beyond.